Cas no 1708526-40-2 (tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate)

• Product Name: tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate
• CAS No: 1708526-40-2
• MF: C₁₃H₁₅FN₂O₂
• MW: 250.268806695938
• CID: 6520481
• PubChem ID: 112704922
• Update Time: 2025-10-30

tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1708526-40-2
• EN300-6510729
• tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate

• Inchi： 1S/C13H15FN2O2/c1-13(2,3)18-12(17)10-8-5-4-7(14)6-9(8)16-11(10)15/h4-6,16H,15H2,1-3H3
• InChI Key： CDQVXFSNVOXYPL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(=C2C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 250.11175589g/mol
• Monoisotopic Mass: 250.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate

tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate, also known by its CAS number 1708526-40-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have garnered substantial attention due to their diverse biological activities and applications in drug discovery. The structure of this compound comprises an indole ring system with substituents at positions 2, 3, and 6, making it a unique member of the indole family.

Recent studies have highlighted the potential of tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. The presence of the tert-butyl group at position 3 and the amino group at position 2 contributes to its stability and enhances its ability to interact with biological targets. Additionally, the fluorine atom at position 6 introduces electronic effects that can modulate the compound's pharmacokinetic properties.

The synthesis of tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate involves a multi-step process that typically begins with the preparation of the indole core. This is followed by functionalization at specific positions to introduce the desired substituents. The use of advanced synthetic techniques, such as Suzuki coupling and nucleophilic aromatic substitution, has enabled chemists to achieve high yields and purity in the synthesis of this compound. Furthermore, recent advancements in catalytic methods have made it possible to optimize reaction conditions, reducing costs and improving scalability.

In terms of applications, tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate has shown promise in medicinal chemistry as a building block for constructing complex molecules. Its carboxylic ester group makes it amenable to further modifications, such as esterification or amidation, which can enhance its bioavailability or target specificity. For example, researchers have utilized this compound as a starting material for synthesizing inhibitors of kinases and other enzymes implicated in diseases like cancer and neurodegenerative disorders.

The pharmacological profile of tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate has been extensively studied using in vitro and in vivo models. Preclinical data suggest that this compound exhibits moderate activity against certain cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of cell proliferation. Moreover, its ability to cross the blood-brain barrier has raised interest in its potential application as a neuroprotective agent.

From a structural perspective, the indole ring system in tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate provides a rigid framework that facilitates interactions with biomolecules. Computational studies using molecular docking have revealed that this compound can bind effectively to protein targets such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These findings underscore its potential as a lead compound for drug development.

In conclusion, tert-butyl 2-amino-6-fluoro-1H-indole-3-carboxylate represents a valuable molecule in contemporary chemical research. Its versatile structure, combined with recent advances in synthetic methodologies and pharmacological insights, positions it as a promising candidate for further exploration in drug discovery programs. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.